TETRAPHENYL DIPROPYLENEGLYCOL DIPHOSPHITE

Specification

• CAS No.: 80584-85-6
• Molecular Formula: C30H32O7P2
• Molecular Weight: 566.5 g/mol
• IUPAC Name: 1-(2-diphenoxyphosphanyloxypropoxy)propan-2-yl diphenyl phosphite
• Standard InChI: InChI=1S/C30H32O7P2/c1-25(32-38(34-27-15-7-3-8-16-27)35-28-17-9-4-10-18-28)23-31-24-26(2)33-39(36-29-19-11-5-12-20-29)37-30-21-13-6-14-22-30/h3-22,25-26H,23-24H2,1-2H3
• Standard InChI Key: XZZWOTQMUOIIFX-UHFFFAOYSA-N
• SMILES: CC(COCC(C)OP(OC1=CC=CC=C1)OC2=CC=CC=C2)OP(OC3=CC=CC=C3)OC4=CC=CC=C4
• Canonical SMILES: CC(COCC(C)OP(OC1=CC=CC=C1)OC2=CC=CC=C2)OP(OC3=CC=CC=C3)OC4=CC=CC=C4

Introduction

Chemical and Physical Properties

Tetraphenyl dipropyleneglycol diphosphite exhibits specific chemical and physical characteristics that make it particularly suitable for industrial applications. The compound features a complex molecular structure with phosphorus-oxygen bonds that contribute to its stabilizing properties.

Basic Identification and Structure

Tetraphenyl dipropyleneglycol diphosphite is identified by the CAS number 80584-85-6 and is also known by the commercial name Antioxidant THOP in industrial settings. The compound has a molecular formula of C₃₀H₃₂O₇P₂ with a molecular weight of 566.52 g/mol. The structure consists of phenyl groups attached to phosphite moieties, which are connected by a dipropyleneglycol backbone. This arrangement provides the compound with its distinctive chemical properties and functionality.

Physical and Chemical Characteristics

The physical and chemical properties of tetraphenyl dipropyleneglycol diphosphite are summarized in the following table:

Property	Value
Molecular Formula	C₃₀H₃₂O₇P₂
Molecular Weight	566.52 g/mol
Boiling Point	571.3°C at 760 mmHg
Exact Mass	566.16200
PSA	91.79000
LogP	8.58300
Purity (Commercial)	99%

These properties contribute to the compound's stability at high temperatures and its effectiveness as an antioxidant in polymer systems. The high boiling point (571.3°C) particularly indicates the compound's thermal stability, making it suitable for applications involving polymer processing at elevated temperatures.

Industrial Applications

Tetraphenyl dipropyleneglycol diphosphite has found widespread use across multiple industries due to its excellent stabilizing properties and chemical versatility.

Polymer Stabilization

The primary application of tetraphenyl dipropyleneglycol diphosphite is as a stabilizer in polymer systems. It functions as an efficient auxiliary stabilizer and chelating agent in both hard and soft polyvinyl chloride (PVC) materials. When incorporated into PVC formulations, the compound provides brighter and more uniform colors, increases transparency, and significantly improves the thermal stability of the polymeric material. This makes it particularly valuable in applications where aesthetic qualities and durability are important considerations.

Polyurethane Applications

In polyurethane manufacturing, tetraphenyl dipropyleneglycol diphosphite plays a crucial role in improving both thermal stability and long-term durability of the final products. The compound effectively addresses the core burning problem that can occur during high-temperature polyurethane foaming processes. Additionally, it demonstrates excellent inhibitory effects on yellowing caused by phenolic compounds and gas smoked (NOx) polyurethane products. This property is especially valuable in applications where maintaining the original appearance of polyurethane products over extended periods is essential.

Additional Industrial Uses

Beyond polymer stabilization, tetraphenyl dipropyleneglycol diphosphite finds application in several other industrial contexts:

• As an additive in polyolefins and other thermoplastics to enhance thermal stability and prevent discoloration

• In lubricants and oils to improve oxidation stability

• In coating formulations to enhance durability and resistance to environmental factors

• In rubber formulations to improve resistance to aging and degradation

The recommended addition amount across these applications typically ranges from 0.1% to 2.0% by weight, depending on the specific requirements of the end product.

Concentration	1 mg	5 mg	10 mg
1 mM	1.7652 mL	8.8258 mL	17.6516 mL
5 mM	0.353 mL	1.7652 mL	3.5303 mL
10 mM	0.1765 mL	0.8826 mL	1.7652 mL

Source:

When preparing stock solutions, it is recommended to select appropriate solvents based on the compound's solubility characteristics. Once prepared, solutions should be stored in separate packages to prevent product degradation caused by repeated freezing and thawing cycles.

Research Applications

Beyond industrial uses, tetraphenyl dipropyleneglycol diphosphite has applications in research settings with specific protocols for laboratory use.

Laboratory Preparation Guidelines

For research applications, tetraphenyl dipropyleneglycol diphosphite is typically provided as a sample solution at 25 μL with a concentration of 10 mM. When preparing this compound for laboratory use, researchers should follow established protocols for stock solution preparation as outlined in section 3.1.

Comparative Analysis with Related Compounds

Understanding the relationship between tetraphenyl dipropyleneglycol diphosphite and structurally similar compounds provides valuable context for its applications and properties.